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Compound of Interest

Compound Name: [Lys4] Sarafotoxin S6c

Cat. No.: B050792 Get Quote

Technical Support Center: [Lys4] Sarafotoxin
S6c
This technical support center provides guidance on the stability, storage, and handling of

[Lys4] Sarafotoxin S6c for researchers, scientists, and drug development professionals.

Stability Data
While comprehensive quantitative data on the solution stability of [Lys4] Sarafotoxin S6c is

limited in publicly available literature, the stability of the lyophilized form has been reported by

suppliers.

Table 1: Stability of Lyophilized [Lys4] Sarafotoxin S6c

Parameter Condition Reported Stability

Storage Temperature -20°C ≥ 2 years[1]

Shipping Ice Pack Not specified

Experimental Workflow
The following diagram outlines the recommended workflow for handling and storing [Lys4]
Sarafotoxin S6c to ensure its integrity throughout experimental use.
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Caption: Recommended workflow for handling and storing [Lys4] Sarafotoxin S6c.
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Troubleshooting Guide
This guide addresses common issues that may arise during the handling and use of [Lys4]
Sarafotoxin S6c.

Question/Issue Possible Cause(s) Recommended Solution(s)

Reduced or no biological

activity observed in my assay.

1. Improper storage of

lyophilized peptide.2.

Degradation of the peptide in

solution.3. Repeated freeze-

thaw cycles of stock solution.4.

Incorrect final concentration.

1. Ensure the lyophilized

peptide was consistently

stored at -20°C.[1][2]2.

Prepare fresh solutions for

each experiment. If storing

solutions, use aliquots to

minimize degradation.3.

Aliquot the stock solution after

reconstitution to avoid multiple

freeze-thaw cycles.4. Verify all

dilution calculations and

ensure accurate pipetting.

Difficulty dissolving the

lyophilized peptide.

1. Use of an inappropriate

solvent.2. Peptide has formed

aggregates.

1. [Lys4] Sarafotoxin S6c is

reported to be soluble in water.

Use high-purity, sterile water

for reconstitution.2. Gently

vortex the solution. If solubility

issues persist, sonication in a

water bath for a short period

may help.

Inconsistent results between

experiments.

1. Variability in stock solution

integrity.2. Differences in

experimental conditions.

1. Use a fresh aliquot of the

stock solution for each

experiment. Avoid using a

stock solution that has been

stored for an extended period

at 4°C.2. Ensure all

experimental parameters (e.g.,

buffer composition, pH,

temperature) are consistent.
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Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized [Lys4] Sarafotoxin S6c?

A1: The lyophilized peptide should be stored at -20°C upon receipt.[1][2] Under these

conditions, it is reported to be stable for at least two years.[1]

Q2: What is the recommended solvent for reconstituting [Lys4] Sarafotoxin S6c?

A2: High-purity water is a suitable solvent for reconstituting [Lys4] Sarafotoxin S6c. For

specific experiments, it may be dissolved directly in an appropriate aqueous buffer.

Q3: How should I store the reconstituted [Lys4] Sarafotoxin S6c solution?

A3: For short-term storage (a few days), the solution can be kept at 4°C. For long-term storage,

it is recommended to aliquot the reconstituted peptide into single-use volumes and store them

at -20°C or -80°C.

Q4: How many times can I freeze-thaw the [Lys4] Sarafotoxin S6c solution?

A4: It is strongly recommended to avoid repeated freeze-thaw cycles as this can lead to

peptide degradation and loss of activity. Aliquoting the stock solution into single-use vials is the

best practice.

Q5: At what pH is [Lys4] Sarafotoxin S6c most stable in solution?

A5: While specific pH stability data for [Lys4] Sarafotoxin S6c is not readily available,

peptides are generally most stable at a slightly acidic pH (around 5-6). It is advisable to use a

buffered solution for storage if the experimental conditions allow. Avoid highly acidic or alkaline

conditions for prolonged storage.

Q6: Are there any specific safety precautions I should take when handling [Lys4] Sarafotoxin
S6c?

A6: [Lys4] Sarafotoxin S6c is a potent vasoconstrictor.[3] It is important to handle it with

appropriate personal protective equipment (PPE), including gloves and safety glasses. Refer to

the product's Material Safety Data Sheet (MSDS) for detailed safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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